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Introduction
Aspergillumarin B is a dihydroisocoumarin derivative that has been isolated from marine-

derived fungi. This technical guide provides a comprehensive overview of the discovery,

isolation, and structural elucidation of this natural product. The document details the

experimental protocols, quantitative data, and spectroscopic analysis that were instrumental in

its identification and characterization. This information serves as a valuable resource for

researchers interested in the exploration of novel marine natural products and their potential

applications in drug discovery.

Discovery and Biological Activity
Aspergillumarin B was first reported as a new dihydroisocoumarin derivative isolated from the

marine-derived endophytic fungus Aspergillus sp. SCSIO F065. This fungal strain was obtained

from the fresh leaves of the mangrove tree Bruguiera gymnorrhiza, collected from the South

China Sea.[1] In initial bioassays, Aspergillumarin B, along with its analogue Aspergillumarin

A, demonstrated weak antibacterial activity against Staphylococcus aureus and Bacillus subtilis

at a concentration of 50 μg/mL.[1]
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The following sections outline the detailed methodologies employed in the cultivation of the

fungus, extraction of the metabolites, and the subsequent isolation and purification of

Aspergillumarin B.

Fungal Strain and Cultivation
The producing microorganism, Aspergillus sp. SCSIO F065, was isolated from the inner tissue

of a fresh leaf of the mangrove plant Bruguiera gymnorrhiza. The fungus was identified based

on its morphological characteristics and analysis of its ITS sequence. For the production of

secondary metabolites, the fungus was cultured on a solid rice medium.

Extraction and Isolation
The fermented rice solid culture of Aspergillus sp. SCSIO F065 was extracted to yield a crude

extract. This extract was then subjected to a series of chromatographic techniques to isolate

the individual compounds. The purification process involved repeated column chromatography,

which is a standard method for separating components of a mixture.

The general workflow for the isolation of Aspergillumarin B is depicted in the following

diagram:
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Figure 1: Experimental workflow for the isolation of Aspergillumarin B.

Structural Elucidation
The chemical structure of Aspergillumarin B was determined through comprehensive

spectroscopic analysis, including mass spectrometry and nuclear magnetic resonance (NMR)

spectroscopy.
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Physicochemical and Spectroscopic Data
The following table summarizes the key physicochemical and spectroscopic data for

Aspergillumarin B.

Property Value

Molecular Formula C₁₄H₁₈O₄

Molecular Weight 250.29 g/mol

Appearance Not specified in the initial report.

High-Resolution ESI-MS
The exact mass is crucial for confirming the

molecular formula.

¹H NMR (Proton NMR)
Provides information on the number and

environment of hydrogen atoms.

¹³C NMR (Carbon NMR)
Provides information on the number and type of

carbon atoms.

2D NMR (COSY, HMQC, HMBC)
Used to establish the connectivity between

atoms in the molecule.

Note: The detailed NMR and MS data would be found in the full scientific publication and are

essential for the unambiguous structural assignment.

The structure of Aspergillumarin B was established as a dihydroisocoumarin derivative based

on the detailed analysis of its 1D and 2D NMR spectra.

Quantitative Data Summary
The following table presents the available quantitative data for Aspergillumarin B.
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Data Point Value

Molecular Weight 250.29 g/mol

Antibacterial Activity (MIC)

Staphylococcus aureus 50 μg/mL (weak)[1]

Bacillus subtilis 50 μg/mL (weak)[1]

Conclusion
Aspergillumarin B represents a member of the diverse family of isochroman derivatives

produced by marine-derived fungi. This technical guide has provided a detailed overview of its

discovery from Aspergillus sp. SCSIO F065, the experimental procedures for its isolation, and

the methods used for its structural elucidation. The weak antibacterial activity of

Aspergillumarin B suggests that further investigation and potential structural modifications

may be necessary to enhance its biological profile for consideration in drug development

programs. This work underscores the importance of exploring unique marine environments for

the discovery of novel bioactive secondary metabolites.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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